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Compound of Interest

Compound Name: Methyl 5-methyl-2-hexenoate

CAS No.: 75513-56-3

Cat. No.: B6593744

Get Quote

Abstract: This technical guide provides a comprehensive overview of methyl 5-methyl-2-
hexenoate, a versatile α,β-unsaturated ester utilized as a key intermediate in organic

synthesis. The document details its physicochemical properties, provides a robust protocol for

its stereoselective synthesis via the Horner-Wadsworth-Emmons reaction, and explores its

application in fundamental carbon-carbon bond-forming reactions, including conjugate

additions and cycloadditions. The protocols are designed for practical implementation by

researchers in academic and industrial drug development settings, emphasizing mechanistic

understanding and procedural reliability.

Introduction: The Utility of α,β-Unsaturated Esters in
Synthesis
α,β-Unsaturated esters are a cornerstone of modern organic synthesis, functioning as pivotal

building blocks due to their dual reactivity. The conjugated system, comprising a carbon-carbon

double bond and an ester moiety, allows for selective transformations at multiple sites. This

electronic arrangement facilitates 1,4-conjugate additions by nucleophiles at the β-carbon, 1,2-

additions at the carbonyl carbon, and participation in various pericyclic reactions. This
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versatility makes them indispensable for constructing the carbon skeletons of natural products,

pharmaceuticals, and other complex molecular targets.

Methyl 5-methyl-2-hexenoate, with its branched isobutyl group, is a valuable intermediate for

introducing a specific lipophilic fragment into a molecule. Its strategic use allows for the

controlled elaboration of molecular complexity. This guide will provide detailed methodologies

for its synthesis and subsequent synthetic applications.

Physicochemical Properties and Spectroscopic
Data
A precise understanding of a reagent's physical and spectral characteristics is fundamental for

monitoring reactions and confirming product identity.

Property Value Source

IUPAC Name
methyl (E)-5-methylhex-2-

enoate
[1]

Molecular Formula C₈H₁₄O₂ [1]

Molecular Weight 142.20 g/mol [1]

CAS Number 68797-67-1

Appearance Colorless Liquid

Boiling Point 173-174 °C (predicted)

Density 0.915 g/cm³ (predicted)

Table 1: Physicochemical properties of methyl 5-methyl-2-hexenoate.

Predicted Spectroscopic Data:
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Spectrum Type Predicted Chemical Shifts / Peaks

¹H NMR (CDCl₃, 400 MHz)

δ 6.95 (dt, J=15.6, 7.0 Hz, 1H, C3-H), 5.82 (dt,

J=15.6, 1.5 Hz, 1H, C2-H), 3.73 (s, 3H, OCH₃),

2.08 (t, J=7.0 Hz, 2H, C4-H₂), 1.75 (sept, J=6.7

Hz, 1H, C5-H), 0.92 (d, J=6.7 Hz, 6H, C6-H₃ x

2)

¹³C NMR (CDCl₃, 101 MHz)
δ 167.0 (C1), 149.5 (C3), 121.0 (C2), 51.5

(OCH₃), 41.5 (C4), 28.0 (C5), 22.5 (C6 x 2)

IR (Neat, cm⁻¹)

~2955 (C-H, sp³), ~2870 (C-H, sp³), ~1725

(C=O, ester), ~1655 (C=C, alkene), ~1170 (C-O,

ester)

Table 2: Predicted ¹H NMR, ¹³C NMR, and key IR absorption frequencies for methyl 5-methyl-
2-hexenoate.

Synthesis: The Horner-Wadsworth-Emmons
Olefination
The Horner-Wadsworth-Emmons (HWE) reaction is a highly reliable method for the synthesis

of α,β-unsaturated esters, renowned for its high (E)-stereoselectivity.[2][3] The reaction

involves the condensation of a phosphonate-stabilized carbanion with an aldehyde. The water-

soluble nature of the phosphate byproduct significantly simplifies purification compared to the

traditional Wittig reaction.[3][4]

The synthesis of methyl 5-methyl-2-hexenoate is efficiently achieved by reacting

isovaleraldehyde with the ylide generated from trimethyl phosphonoacetate.

Experimental Workflow: HWE Synthesis
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Caption: Workflow for the Horner-Wadsworth-Emmons synthesis.

Detailed Protocol: Synthesis of (E)-Methyl 5-methyl-2-
hexenoate
Materials:

Trimethyl phosphonoacetate

Sodium methoxide (25 wt% solution in methanol)

Anhydrous methanol

Isovaleraldehyde (3-methylbutanal)

Diethyl ether

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Standard glassware for organic synthesis

Procedure:
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Ylide Generation: In a round-bottom flask equipped with a magnetic stir bar and a nitrogen

inlet, add anhydrous methanol (1.0 mL). To this, add sodium methoxide solution (0.40 mL,

~1.1 eq) followed by trimethyl phosphonoacetate (0.43 mL, 1.0 eq).[5] Stir the solution at

room temperature for 15 minutes to ensure complete formation of the phosphonate ylide.

Aldehyde Addition: In a separate vial, dissolve isovaleraldehyde (0.22 mL, 1.0 eq) in

anhydrous methanol (0.5 mL). Using a syringe, add the aldehyde solution dropwise to the

stirring ylide solution over approximately 10 minutes.[5]

Reaction: Allow the reaction mixture to stir at room temperature for a minimum of one hour.

The reaction progress can be monitored by Thin Layer Chromatography (TLC).

Workup: Upon completion, quench the reaction by adding water. Transfer the mixture to a

separatory funnel and extract with diethyl ether (3 x 20 mL).

Washing: Combine the organic extracts and wash sequentially with saturated aqueous

NaHCO₃ solution and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude oil by flash column chromatography on silica gel (eluting with a

hexane/ethyl acetate gradient) to yield pure methyl 5-methyl-2-hexenoate.

Applications as a Synthetic Intermediate
Methyl 5-methyl-2-hexenoate serves as a versatile precursor in various C-C bond-forming

reactions.

1,4-Conjugate Addition with Gilman Reagents
The Michael or 1,4-conjugate addition is a cornerstone reaction for forming C-C bonds. Gilman

reagents (lithium dialkylcuprates) are soft nucleophiles that selectively add to the β-carbon of

α,β-unsaturated systems, avoiding the 1,2-addition to the carbonyl that is often observed with

harder nucleophiles like Grignard reagents.[6] This reaction is highly effective for installing alkyl

or aryl groups at the C3 position.
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Protocol: 1,4-Addition of Lithium Dimethylcuprate
Materials:

Methyl 5-methyl-2-hexenoate

Copper(I) iodide (CuI)

Methyllithium (MeLi) in diethyl ether

Anhydrous Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Inert atmosphere setup (Schlenk line or glovebox)

Procedure:

Gilman Reagent Preparation: In a flame-dried Schlenk flask under an argon atmosphere,

suspend CuI (1.0 eq) in anhydrous THF. Cool the suspension to -78 °C using a dry

ice/acetone bath. Slowly add methyllithium (2.0 eq) dropwise. Stir the mixture at this

temperature for 30 minutes to form the lithium dimethylcuprate solution.

Conjugate Addition: In a separate flask, dissolve methyl 5-methyl-2-hexenoate (1.0 eq) in

anhydrous THF and cool to -78 °C. Slowly transfer the cuprate solution into the ester solution

via cannula.

Reaction: Stir the reaction mixture at -78 °C for 1-2 hours, monitoring the disappearance of

the starting material by TLC.

Quenching and Workup: Carefully quench the reaction at -78 °C by the slow addition of

saturated aqueous NH₄Cl solution. Allow the mixture to warm to room temperature.

Extraction and Purification: Extract the aqueous layer with diethyl ether. Wash the combined

organic layers with brine, dry over MgSO₄, filter, and concentrate. Purify the resulting β-

methylated ester by flash column chromatography.

Diels-Alder [4+2] Cycloaddition
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The Diels-Alder reaction is a powerful method for constructing six-membered rings.[7] In this

pericyclic reaction, the α,β-unsaturated ester acts as the dienophile (the 2π-electron

component), reacting with a conjugated diene (the 4π-electron component). The electron-

withdrawing nature of the ester group activates the dienophile for this cycloaddition.

Synthetic Transformations Overview

Methyl 5-methyl-2-hexenoate

1,4-Conjugate Addition
(e.g., R₂CuLi)

 C-C Bond Formation at C3 

Diels-Alder Reaction
(e.g., with Butadiene)

 [4+2] Cycloaddition 

Selective Reduction
(e.g., DIBAL-H, Luche)

 Functional Group
Interconversion 

β-Alkylated Saturated Ester Substituted Cyclohexene
Allylic Alcohol or
Saturated Ester

Click to download full resolution via product page

Caption: Major synthetic pathways utilizing methyl 5-methyl-2-hexenoate.

Protocol: Lewis Acid-Catalyzed Diels-Alder Reaction
with Butadiene
Materials:

Methyl 5-methyl-2-hexenoate

Butadiene (can be condensed as a liquid or bubbled through the solution)

Aluminum chloride (AlCl₃) or Boron trifluoride etherate (BF₃·OEt₂)
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Anhydrous Dichloromethane (DCM)

Inert atmosphere setup

Procedure:

Setup: To a flame-dried, three-neck flask under argon, add a solution of methyl 5-methyl-2-
hexenoate (1.0 eq) in anhydrous DCM. Cool the solution to -78 °C.

Lewis Acid Addition: Slowly add the Lewis acid catalyst (e.g., AlCl₃, 1.1 eq) to the solution.

Stir for 15 minutes.[8]

Diene Addition: Add an excess of liquefied butadiene (e.g., 3.0 eq) to the reaction mixture.

Reaction: Allow the reaction to stir at a low temperature (e.g., -78 °C to 0 °C) for several

hours. Monitor the reaction by TLC. The use of a Lewis acid catalyst can significantly

accelerate the reaction compared to thermal conditions.[7][8]

Workup and Purification: Quench the reaction with a saturated NaHCO₃ solution. Separate

the layers and extract the aqueous phase with DCM. Combine the organic layers, dry over

MgSO₄, filter, and concentrate. Purify the resulting cyclohexene derivative by flash column

chromatography.

Safety and Handling
General: Methyl 5-methyl-2-hexenoate is a flammable liquid and should be handled in a

well-ventilated fume hood. Avoid contact with skin, eyes, and clothing.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

nitrile gloves, and a flame-resistant lab coat.

Reagent Specifics: Handle organolithium reagents and sodium methoxide with extreme care

as they are highly reactive and corrosive. All reactions involving these reagents should be

conducted under an inert atmosphere.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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